Cas no 391867-15-5 (N-(3-cyano-2,3,4,5,6,7-hexahydro-1-benzothiophen-2-yl)-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(3-cyano-2,3,4,5,6,7-hexahydro-1-benzothiophen-2-yl)-2-oxo-2H-chromene-3-carboxamide
• CAS No: 391867-15-5
• MF: C₁₉H₁₆N₂O₃S
• MW: 352.406943321228
• CID: 5986230
• PubChem ID: 4293906
• Update Time: 2025-10-31

N-(3-cyano-2,3,4,5,6,7-hexahydro-1-benzothiophen-2-yl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-2,3,4,5,6,7-hexahydro-1-benzothiophen-2-yl)-2-oxo-2H-chromene-3-carboxamide
• N-(3-cyano-2,3,4,5,6,7-hexahydrobenzo[b]thiophen-2-yl)-2-oxo-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-(3-cyano-2,3,4,5,6,7-hexahydrobenzo[b]thien-2-yl)-2-oxo-
• AKOS024578058
• F0463-0090
• HMS1417E08
• Oprea1_611927
• 391867-15-5
• N-(3-cyano-2,3,4,5,6,7-hexahydro-1-benzothiophen-2-yl)-2-oxochromene-3-carboxamide
• IFLab1_001856
• IDI1_019147
• IFLab2_000121

• Inchi： 1S/C19H16N2O3S/c20-10-14-12-6-2-4-8-16(12)25-18(14)21-17(22)13-9-11-5-1-3-7-15(11)24-19(13)23/h1,3,5,7,9,14,18H,2,4,6,8H2,(H,21,22)
• InChI Key： NHNDVSRWNTYPBW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NC1SC2CCCCC=2C1C#N)=O

Computed Properties

• Exact Mass: 352.08816355g/mol
• Monoisotopic Mass: 352.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on N-(3-cyano-2,3,4,5,6,7-hexahydro-1-benzothiophen-2-yl)-2-oxo-2H-chromene-3-carboxamide

Recent Advances in the Study of N-(3-cyano-2,3,4,5,6,7-hexahydro-1-benzothiophen-2-yl)-2-oxo-2H-chromene-3-carboxamide (CAS: 391867-15-5)

The compound N-(3-cyano-2,3,4,5,6,7-hexahydro-1-benzothiophen-2-yl)-2-oxo-2H-chromene-3-carboxamide (CAS: 391867-15-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its unique structure, combining a benzothiophene moiety with a chromene carboxamide group, has been shown to interact with specific kinase domains, leading to potent inhibition of key signaling pathways involved in cancer and inflammatory diseases. Computational modeling and in vitro assays have further elucidated its binding affinity and selectivity profiles.

In addition to its kinase inhibitory properties, N-(3-cyano-2,3,4,5,6,7-hexahydro-1-benzothiophen-2-yl)-2-oxo-2H-chromene-3-carboxamide has demonstrated notable anti-inflammatory and anti-proliferative effects in preclinical models. Recent publications have reported its efficacy in reducing cytokine production and inhibiting cell cycle progression in various cancer cell lines. These findings suggest its potential as a multi-targeted therapeutic agent.

The synthesis of this compound has also been optimized in recent years, with advancements in catalytic methods and green chemistry approaches. Researchers have developed more efficient routes to produce high-purity batches, facilitating further pharmacological evaluations. These synthetic improvements are critical for scaling up production and advancing the compound toward clinical trials.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetics and toxicity profiles. Ongoing studies are investigating its metabolic stability, bioavailability, and potential off-target effects. Addressing these questions will be essential for translating preclinical findings into viable therapeutic options.

In conclusion, N-(3-cyano-2,3,4,5,6,7-hexahydro-1-benzothiophen-2-yl)-2-oxo-2H-chromene-3-carboxamide represents a compelling candidate for further research in drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent positions it as a versatile tool for addressing complex diseases. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in vivo.